Cas no 84367-31-7 ((R)-(+)-4-Chloro-3-hydroxybutyronitrile)

(R)-(+)-4-Chloro-3-hydroxybutyronitrile structure

84367-31-7 structure

Product Name:(R)-(+)-4-Chloro-3-hydroxybutyronitrile

CAS No:84367-31-7

Molecular Formula:C₄H₆ClNO

Molecular Weight:119.549540042877

MDL:MFCD00273362

CID:60689

PubChem ID:641056

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Properties

Names and Identifiers

- (R)-4-Chloro-3-hydroxybutanenitrile
- (R)-(+)-4-Chloro-3-hydroxybutyronitrile
- (R)-4-Cloro-3-Hydroxybutyronitrile
- (R)-4-Chloro-3-hydroxybutyronitrile
- R-(+)-4-Chloro-3-hydroxybutyronitrile
- (R)-(+)-4-Chloro-3-hydroxy-butyronitrile
- (R)-4-Chloro-3-Hydroxylbutyronitrile
- (3R)-4-chloro-3-hydroxybutanenitrile
- Butanenitrile,4-chloro-3-hydroxy-, (R)-
- Butanenitrile, 4-chloro-3-hydroxy-, (3R)-
- (R)-(+)-4-chloro 3-hydroxybutyronitrile
- C4H6ClNO
- PubChem6274
- KSC497Q9J
- LHBPNZDUNCZWFL-SCSAIBSYSA-N
- LS30057
- AM81473
- (3R)-4-chloro-3-hydroxy-butanenitrile
- K505
- ST2402654
- (R)- 4-Chloro-3-hydroxybutyronitrile
- (3R)-4-Chloro-3-hydroxybutanenitrile (ACI)
- Butanenitrile, 4-chloro-3-hydroxy-, (R)- (ZCI)
- AKOS015848710
- MFCD00273362
- (R)-(+)-4-Chloro-3-hydroxybutyronitrile, purum, >=97.0% (GC)
- (R)-(+)-4-Chloro-3-hydroxybutyronitrile, 97%
- (R)-4-CHLORO-3-HYDRO
- EN300-209292
- SCHEMBL2709596
- CS-W016583
- 84367-31-7
- C2763
- F20410
- AS-14258
- +Expand
- MDL： MFCD00273362
- InChIKey： LHBPNZDUNCZWFL-SCSAIBSYSA-N
- Inchi： 1S/C4H6ClNO/c5-3-4(7)1-2-6/h4,7H,1,3H2/t4-/m1/s1
- SMILES： [C@H](O)(CCl)CC#N

Computed Properties

Exact Mass: 119.01400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 119.0137915g/mol
Heavy Atom Count: 7
Complexity: 84.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 44

Experimental Properties

LogP: 0.49978
PSA: 44.02000
Refractive Index: n20/D 1.474(lit.)
Boiling Point: 110 °C/1 mmHg(lit.)
Melting Point: No data available
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Color/Form: Colorless to yellowish liquid
Solubility: Not determined
Specific Rotation: 11 º (neat)
Optical Activity: [α]25/D +11.0°, neat
Density: 1.250 g/mL at 20 °C(lit.)

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Store at 4 ° C, better storage at -4 ° C
Risk Phrases： 36/37/38
Signal Word：Warning
FLUKA BRAND F CODES：10-21

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003BFF-1g	(R)-4-Chloro-3-hydroxybutyronitrile	84367-31-7	96%	1g	$5.00	2024-04-21
A2B Chem LLC	AB53979-1g	(R)-4-Chloro-3-hydroxybutyronitrile	84367-31-7	96%	1g	$5.00	2024-04-19
abcr	AB474163-1 g	(R)-(+)-4-Chloro-3-hydroxybutyronitrile, 96%; .	84367-31-7	96%	1g	€72.60	2023-07-18
Ambeed	A302313-1g	(R)-(+)-4-Chloro-3-hydroxybutyronitrile	84367-31-7	96%	1g	$6.0	2024-07-24
Apollo Scientific	OR912505-1g	(R)-4-Chloro-3-hydroxybutyronitrile	84367-31-7	96%	1g	£34.00	2023-08-31
Chemenu	CM101748-1000g	(R)-4-Chloro-3-hydroxybutanenitrile	84367-31-7	95%	1000g	$699	2022-09-28
Enamine	EN300-209292-0.05g	(3R)-4-chloro-3-hydroxybutanenitrile	84367-31-7	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D695532-25g	(R)-4-Chloro-3-hydroxybutyronitrile	84367-31-7	96%	25g	$105	2021-09-24
Fluorochem	208683-5g	R)-4-Chloro-3-hydroxybutanenitrile	84367-31-7	95%	5g	￡22.00	2022-03-01
Key Organics Ltd	AS-14258-25G	(R)-(+)-4-Chloro-3-hydroxybutyronitrile	84367-31-7	>99%	25g	£229.00	2023-09-07

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Synthesis

Synthetic Circuit 1

51594-55-9

75-86-5

84367-31-7

Reaction Conditions

1.1 Solvents: Water ; 30 min; 12 h

Reference

pH-controlled regioselective nucleophilic ring-opening of epoxide: an improved process for the preparation of (R)-(-)- or (S)-(+)-3-hydroxytetrahydrofuran

Chakraborty, Ankita; et al, Organic & Biomolecular Chemistry, 2022, 20(34), 6863-6868

Synthetic Circuit 2

95548-93-9

151-50-8

84367-31-7

Reaction Conditions

1.1 Solvents: Methanol ; 6 h, rt

Reference

Practical and efficient utilization of (R)-3-chloro-1,2-propanediol in synthesis of L-carnitine

Yang, Yunxu; et al, Journal of Chemical Research, 2011, 35(6), 371-372

Synthetic Circuit 3

95548-93-9

151-50-8

84367-31-7

Reaction Conditions

1.1 Solvents: Methanol

Reference

Short and practical syntheses of (R)-(-)-carnitine and (R)-(-)-γ-amino-β-hydroxybutyric acid (GABOB)

Kolb, Hartmuth C.; et al, Tetrahedron: Asymmetry, 1993, 4(1), 133-41

Synthetic Circuit 4

146864-18-8

151-50-8

84367-31-7

Reaction Conditions

1.1 4 h, 45 °C
1.2 Reagents: Sulfuric acid Solvents: Water

Reference

Asymmetric synthesis of L-carnitine from (R)-3-chloro-1,2-propanediol

Li, Xu Qin; et al, Chinese Chemical Letters, 2011, 22(7), 765-767

Synthetic Circuit 5

151-50-8

96-23-1

84367-31-7

Reaction Conditions

1.1 Reagents: Hydrogen-halide-lyase, halohydrin

Reference

A new enzymic synthesis of (R)-γ-chloro-β-hydroxybutyronitrile

Nakamura, Tetsuji; et al, Tetrahedron, 1994, 50(41), 11821-26

Synthetic Circuit 6

151-50-8

106-89-8

84367-31-7

Reaction Conditions

1.1 Reagents: Hydrogen-halide-lyase, halohydrin

Reference

A new enzymic synthesis of (R)-γ-chloro-β-hydroxybutyronitrile

Nakamura, Tetsuji; et al, Tetrahedron, 1994, 50(41), 11821-26

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Raw materials

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Preparation Products

(R)-(+)-4-Chloro-3-hydroxybutyronitrile (84367-31-7)

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Suppliers

YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .

Audited Supplier

(CAS:84367-31-7)

MR./MRS.:TU MENG TING

Phone:15102763473

Email:1400868822@qq.com

RUI CHENG XIAN YI SHAN ZHONG JIAN TI Co., Ltd.

Audited Supplier

(CAS:84367-31-7)

MR./MRS.:LI HUI

Phone:13835995609

Email:44829841@qq.com

Hubei Shixing Chemical Co., Ltd

Audited Supplier

(CAS:84367-31-7)

MR./MRS.:JIANG KUN

Phone:18086426449

Email:1273554466@qq.com

Shanghai Hongbang Medical Technology CO., Ltd.

Audited Supplier

(CAS:84367-31-7)

MR./MRS.:ZHANG XIAO JIE

Phone:18917636693

Email:1377976036@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:84367-31-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:84367-31-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Related Literature

1. pH-controlled regioselective nucleophilic ring-opening of epoxide: an improved process for the preparation of (R)-(?)- or (S)-(+)-3-hydroxytetrahydrofuran

Ankita Chakraborty,Avula Shiva Krishna,Gurrala Sheelu,Subhash Ghosh,Thenkrishnan Kumaraguru Org. Biomol. Chem. 2022 20 6863

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

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Suzhou Senfeida Chemical Co., Ltd

(CAS:84367-31-7)(R)-4-Chloro-3-hydroxybutyronitrile

Purity:99%

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Amadis Chemical Company Limited

(CAS:84367-31-7)(R)-4-Chloro-3-hydroxybutyronitrile

Purity:99%

Quantity:500g

Price($):375.0

Cas no 84367-31-7 ((R)-(+)-4-Chloro-3-hydroxybutyronitrile)

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Properties

Names and Identifiers

Computed Properties

Experimental Properties

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Security Information

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Price

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Raw materials

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Preparation Products

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Suppliers

(R)-(+)-4-Chloro-3-hydroxybutyronitrile Related Literature

Related Categories

84367-31-7 ((R)-(+)-4-Chloro-3-hydroxybutyronitrile) Related Products